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Introduction
Gold nanoparticles (AuNPs) have emerged as a versatile platform in nanomedicine, with

significant potential in drug delivery, targeted therapy, and advanced imaging applications.[1][2]

[3][4] The incorporation of radionuclides, such as Gold-199 (¹⁹⁹Au), into these nanoparticles

creates theranostic agents capable of simultaneous diagnosis and therapy. ¹⁹⁹Au is a promising

radionuclide due to its emission of both beta particles for therapeutic effect and gamma rays

suitable for Single Photon Emission Computed Tomography (SPECT) imaging.[5][6][7]

This document provides a detailed protocol for the synthesis of Gold-199 doped nanoparticles

(¹⁹⁹Au-AuNPs). The direct incorporation of ¹⁹⁹Au atoms into the nanoparticle's crystal lattice

ensures high stability of the radiolabel, which is crucial for accurate in vivo tracking and

dosimetry.[5][6][7] Two widely recognized synthesis methods, the Turkevich method for

aqueous synthesis and the Brust-Schiffrin method for organic-soluble nanoparticles, are

adapted for the inclusion of ¹⁹⁹Au.

Production and Properties of Gold-199
Gold-199 is a radioisotope of gold with a half-life of 3.139 days, decaying to stable Mercury-

199 via beta emission.[8][9] This half-life is advantageous for medical applications, providing

sufficient time for nanoparticle synthesis, quality control, and administration.[9]
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Table 1: Physical Properties of Gold-199

Property Value

Half-life 3.139 days[8][9]

Decay Mode β-

Beta Energy (Eβ max) 0.452 MeV

Gamma Energy (γ) 158.4 keV (37.8%), 208.2 keV (7.9%)

Production Route
¹⁹⁸Pt(n,γ)¹⁹⁹Pt → ¹⁹⁹Au (reactor) or

¹⁹⁸Pt(d,n)¹⁹⁹Au (cyclotron)[9]

¹⁹⁹Au can be produced in a nuclear reactor or cyclotron and is commercially available, typically

as a chloride solution in HCl.[9]

Synthesis Protocols for ¹⁹⁹Au-Doped Gold
Nanoparticles
The direct doping of AuNPs with ¹⁹⁹Au is achieved by introducing a ¹⁹⁹Au precursor during the

synthesis process.[2][10] This method offers high radiolabeling efficiency, with incorporation

yields reported to be as high as 96.2 ± 0.2%.[5]

Protocol 1: Modified Turkevich Method (Aqueous
Synthesis)
The Turkevich method is a simple and widely used technique for synthesizing spherical gold

nanoparticles in an aqueous solution.[5][8][11][12] In this modified protocol, a ¹⁹⁹Au solution is

added to the gold precursor.

Materials:

Hydrogen tetrachloroaurate(III) (HAuCl₄)

Trisodium citrate (Na₃C₆H₅O₇)
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Gold-199 chloride solution (¹⁹⁹AuCl₃ in 0.5 M HCl)

High-purity water (18.2 MΩ·cm)

Experimental Workflow:
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Caption: Workflow for the synthesis of ¹⁹⁹Au-doped gold nanoparticles via the modified

Turkevich method.

Procedure:

Preparation of Solutions:

Prepare a 1 mM solution of HAuCl₄ in high-purity water.

Prepare a 1% solution of trisodium citrate in high-purity water.

Dilute the ¹⁹⁹AuCl₃ solution to the desired activity concentration with 0.5 M HCl.

Synthesis:

In a clean round-bottom flask, combine the HAuCl₄ solution with the desired amount of

¹⁹⁹AuCl₃ solution. The ratio will determine the final specific activity.

Heat the solution to a rolling boil under vigorous stirring.

Rapidly add the trisodium citrate solution. The volume ratio of citrate to the gold solution

will influence the final particle size.

Continue boiling and stirring until the solution color changes from yellow to a deep red,

indicating nanoparticle formation. This typically takes 10-20 minutes.

Purification:

Allow the solution to cool to room temperature.

Purify the ¹⁹⁹Au-AuNPs by centrifugation to remove unreacted reagents. The

centrifugation speed and time will depend on the particle size.

Resuspend the nanoparticle pellet in high-purity water. Repeat the washing step twice.

Table 2: Typical Characterization Data for Turkevich Synthesized ¹⁹⁹Au-AuNPs
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Parameter Typical Value

Particle Size (TEM) 15 - 50 nm[3][13]

Polydispersity Index (PDI) < 0.2 for particles between 15-30 nm[3][13]

Zeta Potential -30 to -50 mV

Radiolabeling Efficiency > 95%[5]

Radiochemical Purity > 99% after purification[5]

Protocol 2: Modified Brust-Schiffrin Method (Organic
Phase Synthesis)
The Brust-Schiffrin method is a two-phase synthesis that produces smaller, highly stable gold

nanoparticles capped with thiol ligands, making them soluble in organic solvents.[8][14]

Materials:

Hydrogen tetrachloroaurate(III) (HAuCl₄)

Tetraoctylammonium bromide (TOAB)

Toluene

Dodecanethiol

Sodium borohydride (NaBH₄)

Gold-199 chloride solution (¹⁹⁹AuCl₃ in 0.5 M HCl)

Ethanol

High-purity water
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Caption: Workflow for the synthesis of ¹⁹⁹Au-doped gold nanoparticles via the modified Brust-

Schiffrin method.

Procedure:

Phase Transfer of Gold Ions:

In a separatory funnel, combine an aqueous solution of HAuCl₄ and the desired amount of

¹⁹⁹AuCl₃ solution.

Add a solution of TOAB in toluene.

Shake vigorously for 5-10 minutes to transfer the gold ions to the organic phase. The

aqueous phase should become colorless.

Separate and collect the organic phase.

Nanoparticle Formation:

To the organic phase, add dodecanethiol and stir for 30 minutes.

Prepare a fresh aqueous solution of NaBH₄.

Add the NaBH₄ solution dropwise to the organic phase under vigorous stirring.

Continue stirring for at least 4 hours at room temperature. The solution will turn dark

brown.

Purification:

Remove the toluene using a rotary evaporator.

Add ethanol to precipitate the thiol-capped ¹⁹⁹Au-AuNPs.

Centrifuge the mixture to collect the nanoparticles.

Wash the nanoparticles with ethanol multiple times to remove excess thiol and other

impurities.
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Dry the purified ¹⁹⁹Au-AuNPs under vacuum.

Table 3: Typical Characterization Data for Brust-Schiffrin Synthesized ¹⁹⁹Au-AuNPs

Parameter Typical Value

Particle Size (TEM) 2 - 10 nm

Polydispersity Index (PDI) < 0.3

Zeta Potential Near neutral (in organic solvent)

Radiolabeling Efficiency > 95%

Radiochemical Purity > 99% after purification

Characterization of ¹⁹⁹Au-Doped Gold Nanoparticles
Thorough characterization is essential to ensure the quality and reproducibility of the

synthesized ¹⁹⁹Au-AuNPs.

Size and Morphology: Transmission Electron Microscopy (TEM) is used to determine the

size, shape, and size distribution of the nanoparticles.

Hydrodynamic Diameter and Zeta Potential: Dynamic Light Scattering (DLS) measures the

hydrodynamic diameter and surface charge (zeta potential) of the nanoparticles in solution,

which are critical for their stability and biological interactions.

Optical Properties: UV-Visible Spectroscopy is used to confirm the formation of gold

nanoparticles by observing the Surface Plasmon Resonance (SPR) peak, typically around

520 nm for spherical nanoparticles.

Radiochemical Purity and Stability: Radio-Thin Layer Chromatography (Radio-TLC) or High-

Performance Liquid Chromatography (HPLC) with a radiation detector is used to determine

the radiochemical purity and stability of the ¹⁹⁹Au-AuNPs.

Radioactivity Measurement: A gamma counter or a dose calibrator is used to quantify the

radioactivity of the samples.
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Safety Precautions
5.1. Chemical Safety

Standard laboratory personal protective equipment (PPE), including safety glasses, lab coat,

and gloves, should be worn at all times.

Handle all chemicals in a well-ventilated fume hood.

Consult the Safety Data Sheets (SDS) for all chemicals before use.

5.2. Radiation Safety

All work with ¹⁹⁹Au must be conducted in a designated radioactive materials laboratory by

personnel trained in radiation safety.

Use appropriate shielding (e.g., lead bricks) to minimize radiation exposure.

Wear personal dosimeters to monitor radiation dose.

All radioactive waste must be disposed of according to institutional and regulatory guidelines.

Applications in Research and Drug Development
¹⁹⁹Au-doped gold nanoparticles are valuable tools for a range of applications in biomedical

research and drug development:

SPECT Imaging: The gamma emissions from ¹⁹⁹Au allow for in vivo imaging of nanoparticle

biodistribution and tumor targeting.

Radiotherapy: The beta emissions from ¹⁹⁹Au can be used for targeted radiotherapy of

tumors.

Drug Delivery Studies: Radiolabeled nanoparticles can be used to track the

pharmacokinetics and biodistribution of drug delivery systems.

Theranostics: The combination of diagnostic imaging and therapy in a single agent enables

personalized medicine approaches.
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Conclusion
The protocols outlined in this document provide a comprehensive guide for the synthesis and

characterization of Gold-199 doped nanoparticles. The direct incorporation of the radionuclide

during synthesis offers a robust and efficient method for producing stable radiolabeled

nanoparticles for a variety of preclinical research and drug development applications.

Adherence to proper safety protocols is paramount when working with both nanomaterials and

radioactive isotopes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7062369/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7062369/
https://www.mdpi.com/2673-4532/4/2/20
https://www.benchchem.com/product/b1202353#synthesis-protocol-for-gold-199-doped-nanoparticles
https://www.benchchem.com/product/b1202353#synthesis-protocol-for-gold-199-doped-nanoparticles
https://www.benchchem.com/product/b1202353#synthesis-protocol-for-gold-199-doped-nanoparticles
https://www.benchchem.com/product/b1202353#synthesis-protocol-for-gold-199-doped-nanoparticles
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1202353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

